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Compound of Interest

Compound Name:
2,2-Dibromo-1-(3,4-

dimethoxyphenyl)ethanone

Cat. No.: B1330553 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone (CAS No. 63987-72-4). Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, this document incorporates data from structurally

similar compounds, such as the mono-bromo analog, 2-Bromo-1-(3,4-

dimethoxyphenyl)ethanone, and other alpha-halo ketones. A conservative approach to handling

is strongly advised.

Hazard Identification and Classification
While specific GHS classifications for 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone are

not readily available, analogous compounds like 2-Bromo-1-(3,4-dimethoxyphenyl)ethanone

are classified as causing severe skin burns and eye damage.[1] Therefore, it is prudent to

handle 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone as a hazardous substance with the

potential for significant irritation, burns, and toxicity.

Potential Health Effects:

Skin Contact: Causes skin irritation, and potentially severe burns.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1330553?utm_src=pdf-interest
https://www.benchchem.com/product/b1330553?utm_src=pdf-body
https://www.benchchem.com/product/b1330553?utm_src=pdf-body
https://www.benchchem.com/product/b1330553?utm_src=pdf-body
https://www.benchchem.com/product/b1330553?utm_src=pdf-body
https://www.benchchem.com/product/b1330553?utm_src=pdf-body
https://www.echemi.com/sds/2-bromo-1-3-4-dimethoxyphenylethanone-pd180727135338.html
https://www.benchchem.com/product/b1330553?utm_src=pdf-body
https://www.echemi.com/sds/2-bromo-1-3-4-dimethoxyphenylethanone-pd180727135338.html
https://aksci.com/sds/5269EH_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Causes serious eye irritation and potential for severe eye damage.[1][2]

Inhalation: May cause respiratory irritation.[2] Symptoms can include a burning sensation,

coughing, wheezing, laryngitis, and shortness of breath.

Ingestion: May be harmful if swallowed. Do NOT induce vomiting.[1][3]

The toxicological properties of 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone have not

been thoroughly investigated.

Physical and Chemical Properties
A summary of the available physical and chemical properties for 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone and its mono-bromo analog are presented below for easy

comparison.

Property
2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanon
e

2-Bromo-1-(3,4-
dimethoxyphenyl)ethanon
e

CAS Number 63987-72-4 1835-02-5[1]

Molecular Formula C10H10Br2O3 C10H11BrO3[4]

Molecular Weight 337.99 g/mol 259.1 g/mol [4]

Appearance Not specified Off-White Solid[5]

Melting Point Not specified 81-83°C[5]

Boiling Point Not specified 326.5±27.0 °C (Predicted)[5]

Density Not specified
1.422±0.06 g/cm3 (Predicted)

[5]

Safe Handling and Storage
A systematic approach to handling 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone is crucial

to minimize exposure and ensure a safe laboratory environment.
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Engineering Controls
All manipulations of this compound should be conducted in a certified chemical fume hood.

[6]

Ensure a safety shower and eyewash station are readily accessible.[7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following table outlines the recommended PPE

for handling this compound.

Body Part Recommended Protection

Eyes/Face
Wear chemical safety goggles and a face shield.

[2]

Skin

Wear a lab coat and chemical-resistant gloves

(e.g., nitrile rubber).[2] Consider disposable

gloves and clothing as proper decontamination

of reusable items can be difficult.[8]

Respiratory
If there is a risk of inhalation of dust or vapors,

use a NIOSH-approved respirator.

Handling Procedures
Avoid all personal contact, including inhalation of dust or fumes.

Wash hands thoroughly after handling.[2]

Use in a well-ventilated area.[2]

Do not eat, drink, or smoke in the handling area.[3]

Storage
Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[2]
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Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents.[3]

Experimental Protocols
Risk Assessment and Control Workflow
A thorough risk assessment must be conducted before handling 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone. The following workflow diagram illustrates the key steps in this

process.

Risk Assessment Control Measures Safe Handling and Emergency Preparedness

Identify Hazards
(Corrosive, Irritant, Unknown Toxicity)

Evaluate Risks
(Exposure Scenarios, Severity)

Engineering Controls
(Fume Hood)

Determine Controls Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling
(Designated Area, Proper Storage, Waste Disposal)

Emergency Procedures
(Spill Response, First Aid)

Click to download full resolution via product page

Risk assessment and control workflow for hazardous chemicals.

Spill Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, gently cover with an inert absorbent material like sand or

vermiculite to avoid raising dust.[6]

Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste disposal.[6]

Decontamination: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol),

followed by soap and water.[6]
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Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.[3]

First Aid Measures
Immediate action is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][3] Seek immediate

medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2][3] Seek immediate

medical attention.[3]

Inhalation

Move the victim to fresh air.[2][3] If not

breathing, give artificial respiration.[2][3] If

breathing is difficult, give oxygen.[2] Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[1][3] Rinse mouth with

water.[1][3] Never give anything by mouth to an

unconscious person.[1][3] Seek immediate

medical attention.[1][3]

Emergency Response Workflow
The following diagram outlines the logical steps for responding to an exposure or spill incident.
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Administer First Aid
(See Table 4)
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Contain Spill

Collect & Decontaminate

Dispose of Waste
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Workflow for emergency response to incidents.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national hazardous waste regulations.[3] Do not allow the chemical to enter
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drains or groundwater systems.[3] Contaminated PPE and materials should also be disposed

of as hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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